Cas no 97536-12-4 (Benzenemethanol, 2-ethyl-4,6-dimethyl- (9CI))
97536-12-4 structure
Product Name:Benzenemethanol, 2-ethyl-4,6-dimethyl- (9CI)
CAS No:97536-12-4
MF:C11H16O
MW:164.244143486023
CID:1002191
PubChem ID:45117175
Update Time:2025-04-20
Benzenemethanol, 2-ethyl-4,6-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2-ethyl-4,6-dimethyl- (9CI)
- (2-ethyl-4,6-dimethylphenyl)methanol
- DTXSID80668566
- SCHEMBL1225042
- Benzenemethanol,2-ethyl-4,6-dimethyl-(9ci)
- 97536-12-4
- DB-285421
- BENZENEMETHANOL, 2-ETHYL-4,6-DIMETHYL-
-
- Inchi: 1S/C11H16O/c1-4-10-6-8(2)5-9(3)11(10)7-12/h5-6,12H,4,7H2,1-3H3
- InChI Key: YWBUHVWYYLXBHY-UHFFFAOYSA-N
- SMILES: OCC1C(C)=CC(C)=CC=1CC
Computed Properties
- Exact Mass: 164.120115130g/mol
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
Benzenemethanol, 2-ethyl-4,6-dimethyl- (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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